Cas no 5309-16-0 (4-(4-methoxyphenyl)cyclohexan-1-one)

4-(4-methoxyphenyl)cyclohexan-1-one structure
5309-16-0 structure
Product Name:4-(4-methoxyphenyl)cyclohexan-1-one
CAS No:5309-16-0
Molecular Formula:C13H16O2
Molecular Weight:204.26494
MDL:MFCD09743528
CID:45685
PubChem ID:10976581

4-(4-methoxyphenyl)cyclohexan-1-one Properties

Names and Identifiers

    • 4-(4-Methoxyphenyl)cyclohexanone
    • 4-(4-methoxyphenyl)cyclohexan-1-one
    • I14-9670
    • AS-82906
    • CS-0138291
    • NS00002969
    • 5309-16-0
    • ZMMQLFXRGHSTSW-UHFFFAOYSA-N
    • 4-(4-methoxyphenyl)-cyclohexanone
    • MFCD09743528
    • AT32836
    • 4-(4-methoxy-phenyl)-cyclohexanone
    • EN300-134043
    • EC 610-959-2
    • AKOS015917501
    • DTXSID10450451
    • 4-(4-methoxyphenyl) cyclohexanone
    • SCHEMBL1506570
    • FT-0711529
    • SB66780
    • DB-071627
    • 4-(4-METHOXYPHENYL)CYCLOHEXANONE
    • DTXCID60401271
    • MDL: MFCD09743528
    • InChIKey: ZMMQLFXRGHSTSW-UHFFFAOYSA-N
    • Inchi: InChI=1S/C13H16O2/c1-15-13-8-4-11(5-9-13)10-2-6-12(14)7-3-10/h4-5,8-10H,2-3,6-7H2,1H3
    • SMILES: COC1=CC=C(C=C1)C2CCC(=O)CC2

Computed Properties

  • Exact Mass: 204.11500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 204.115029749g/mol
  • Heavy Atom Count: 15
  • Complexity: 207
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • LogP: 2.92190
  • PSA: 26.30000
  • Refractive Index: 1.529
  • Boiling Point: 335.689°C at 760 mmHg
  • Flash Point: 149.936°C
  • Density: 1.069

4-(4-methoxyphenyl)cyclohexan-1-one Security Information

4-(4-methoxyphenyl)cyclohexan-1-one Customs Data

  • HS CODE:2914509090
  • Customs Data:

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-(4-methoxyphenyl)cyclohexan-1-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DCDZ-100mg
4-(4-methoxyphenyl)cyclohexanone
5309-16-0 95%
100mg
$24.00 2025-02-26
A2B Chem LLC
AG21783-100mg
4-(4-methoxyphenyl)cyclohexanone
5309-16-0 95%
100mg
$24.00 2024-04-19
Aaron
AR00DCMB-100mg
4-(4-Methoxyphenyl)cyclohexanone
5309-16-0 95%
100mg
$25.00 2025-01-24
abcr
AB593988-250mg
4-(4-Methoxyphenyl)cyclohexanone; .
5309-16-0
250mg
€140.00
Alichem
A019122865-1g
4-(4-Methoxyphenyl)cyclohexanone
5309-16-0 95%
1g
$1640.16 2023-09-01
Ambeed
A863573-100mg
4-(4-Methoxyphenyl)cyclohexanone
5309-16-0 95%
100mg
$32.0 2025-03-04
Chemenu
CM203800-1g
4-(4-methoxyphenyl)cyclohexan-1-one
5309-16-0 95%
1g
$*** 2023-05-30
Enamine
EN300-134043-0.05g
4-(4-methoxyphenyl)cyclohexan-1-one
5309-16-0 95%
0.05g
$186.0 2023-05-26
eNovation Chemicals LLC
D378736-5g
4-(4-Methoxyphenyl)cyclohexanone
5309-16-0 97%
5g
$775 2022-06-08
TRC
M228638-10mg
4-(4-methoxyphenyl)cyclohexan-1-one
5309-16-0
10mg
$ 70.00 2022-06-04

4-(4-methoxyphenyl)cyclohexan-1-one Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:5309-16-0)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

4-(4-methoxyphenyl)cyclohexan-1-one Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:5309-16-0)4-(4-methoxyphenyl)cyclohexan-1-one
A943474
Purity:99%
Quantity:5g
Price($):426.0